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Compound of Interest

Compound Name: Azide-PEG3-Tos

Cat. No.: B605795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Azide-
PEG3-Tos (2-(2-(2-azidoethoxy)ethoxy)ethyl 4-methylbenzenesulfonate), a valuable

heterobifunctional linker used in bioconjugation, antibody-drug conjugates (ADCs), and

proteomics.[1][2][3] The synthesis involves a two-step process commencing with the

monotosylation of triethylene glycol, followed by a nucleophilic substitution to introduce the

azide moiety. This guide details the experimental protocols, presents key quantitative data, and

illustrates the synthetic workflow.

Physicochemical Properties
A summary of the key physicochemical properties of Azide-PEG3-Tos is provided below.
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Property Value Reference

CAS Number 178685-33-1 [2][4]

Molecular Formula C13H19N3O5S

Molecular Weight 329.37 g/mol

Appearance Liquid

Solubility Soluble in DMSO, DCM, DMF

Storage

Store at -20°C for long term, or

0-4°C for short term, dry and

dark.

Synthetic Pathway
The synthesis of Azide-PEG3-Tos is accomplished through a two-step reaction sequence. The

first step involves the selective monotosylation of one of the terminal hydroxyl groups of

triethylene glycol. The subsequent step is the conversion of the tosylated intermediate to the

final azide product via nucleophilic substitution with sodium azide.
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Step 1: Monotosylation

Step 2: Azidation

Triethylene Glycol

Reaction

Tosyl Chloride (TsCl) Base (e.g., Pyridine or NaOH) Solvent (e.g., THF or Pyridine)

Triethylene Glycol Monotosylate

Reaction

Sodium Azide (NaN3) Solvent (e.g., DMF)

Azide-PEG3-Tos

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of Azide-PEG3-Tos: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605795#synthesis-of-azide-peg3-tos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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